Cas no 2172016-31-6 (4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid)

• Product Name: 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• CAS No: 2172016-31-6
• MF: C₂₇H₂₅BrN₂O₅
• MW: 537.401806592941
• CID: 6102674
• PubChem ID: 165550281
• Update Time: 2025-05-25

4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid
• 4-{[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbutanoic acid
• 2172016-31-6
• EN300-1483022

• Inchi： 1S/C27H25BrN2O5/c1-16(26(32)33)12-13-29-25(31)17-10-11-24(23(28)14-17)30-27(34)35-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,14,16,22H,12-13,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： MDSDBKLSRDVOMC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCCC(C(=O)O)C)=O

Computed Properties

• Exact Mass: 536.09468g/mol
• Monoisotopic Mass: 536.09468g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid

Comprehensive Overview of 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS No. 2172016-31-6)

The compound 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid (CAS No. 2172016-31-6) is a highly specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a brominated phenyl moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid has surged, driven by advancements in peptide-based drug development. This compound is particularly relevant in the synthesis of targeted therapies for diseases such as cancer, diabetes, and autoimmune disorders. Its bromo-substituted aromatic ring allows for further functionalization, enabling the creation of customized peptide sequences with enhanced bioactivity.

The CAS No. 2172016-31-6 is often associated with searches for high-purity peptide intermediates and Fmoc-chemistry reagents. Laboratories and pharmaceutical companies prioritize this compound for its reliability in N-terminal protection during peptide chain elongation. Additionally, its compatibility with automated peptide synthesizers has made it a staple in high-throughput screening (HTS) workflows, aligning with the growing trend of AI-driven drug discovery and computational chemistry.

From a structural perspective, the 2-methylbutanoic acid segment of the molecule contributes to its stability and solubility in organic solvents, a critical factor for peptide coupling reactions. The Fmoc group is selectively removable under mild basic conditions, minimizing side reactions—a feature highly valued in green chemistry initiatives. This aligns with the increasing focus on sustainable synthesis methods in the pharmaceutical industry.

Researchers exploring CAS No. 2172016-31-6 frequently inquire about its spectroscopic data (e.g., NMR, HPLC) and storage conditions, underscoring the need for precise characterization in quality-controlled environments. The compound’s role in peptide macrocyclization and stapled peptide design also attracts attention, as these techniques are pivotal in developing cell-permeable therapeutics. Its versatility is further highlighted by applications in bioconjugation and proteomics research.

In summary, 4-{3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbutanoic acid represents a critical building block in modern medicinal chemistry. Its integration into next-generation drug pipelines and compatibility with cutting-edge synthesis platforms ensures its continued relevance. As the field evolves, this compound will likely play a central role in addressing challenges like peptide stability and oral bioavailability—topics dominating contemporary scientific discourse.